Cas no 1261475-99-3 (2,5'-Dichloro-2'-(difluoromethoxy)propiophenone)

• Product Name: 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone
• CAS No: 1261475-99-3
• MF: C₁₀H₈Cl₂F₂O₂
• MW: 269.072128295898
• CID: 4989206
• Update Time: 2025-05-22

2,5'-Dichloro-2'-(difluoromethoxy)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone

• Inchi： 1S/C10H8Cl2F2O2/c1-5(11)9(15)7-4-6(12)2-3-8(7)16-10(13)14/h2-5,10H,1H3
• InChI Key： FDIRTSNBEDLQKF-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1OC(F)F)Cl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 251
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3

Additional information on 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone

2,5'-Dichloro-2'-(difluoromethoxy)propiophenone: A Comprehensive Overview

The compound with CAS No. 1261475-99-3, known as 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structure, which includes a phenyl ring substituted with dichloro and difluoromethoxy groups, along with a propionyl group. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone in various chemical reactions, particularly in the synthesis of advanced materials and pharmaceutical intermediates. Its ability to undergo selective substitution and addition reactions has been extensively explored, offering new avenues for the development of high-performance polymers and bioactive compounds.

The synthesis of 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have optimized the synthesis pathway by employing novel catalysts and advanced reaction techniques, such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only improved the efficiency of the synthesis process but also reduced the environmental impact associated with traditional methods.

One of the most intriguing aspects of 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone is its reactivity under various chemical transformations. For instance, its dichloro substituents enable it to participate in nucleophilic aromatic substitution reactions, while the difluoromethoxy group enhances its stability under harsh reaction conditions. These properties make it an ideal candidate for use in the development of advanced materials with tailored functionalities.

Moreover, recent research has focused on the application of 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone in the field of catalysis. By incorporating this compound into catalytic systems, scientists have observed enhanced catalytic activity and selectivity in key industrial processes, such as olefin polymerization and cross-coupling reactions. These findings underscore its potential to revolutionize the chemical industry by enabling more efficient and sustainable production methods.

In terms of physical properties, 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone exhibits a high melting point and excellent thermal stability, making it suitable for use in high-temperature applications. Its solubility characteristics have also been extensively studied, revealing its ability to dissolve in a wide range of organic solvents while remaining insoluble in water. This property is particularly advantageous for its use in solvent-based chemical processes.

The environmental impact of 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone has been a topic of recent concern among researchers. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled laboratory conditions. However, further research is required to fully understand its long-term effects on ecosystems and develop strategies for safe handling and disposal.

In conclusion, 2,5'-Dichloro-2'-(difluoromethoxy)propiophenone (CAS No. 1261475-99-3) is a versatile compound with a wide range of potential applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in the advancement of modern chemistry.